Cas no 1307212-60-7 ((S)-2-Amino-N-furan-2-ylmethyl-3,N-dimethyl-butyramide)

• Product Name: (S)-2-Amino-N-furan-2-ylmethyl-3,N-dimethyl-butyramide
• CAS No: 1307212-60-7
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 2165727
• Update Time: 2025-06-28

(S)-2-Amino-N-furan-2-ylmethyl-3,N-dimethyl-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-furan-2-ylmethyl-3,n-dimethyl-butyramide
• (S)-2-Amino-N-(furan-2-ylmethyl)-N,3-dimethylbutanamide
• AM91771
• (S)-2-Amino-N-furan-2-ylmethyl-3,N-dimethylbutyramide
• (S)-2-Amino-N-furan-2-ylmethyl-3,N-dimethyl-butyramide

• Inchi： 1S/C11H18N2O2/c1-8(2)10(12)11(14)13(3)7-9-5-4-6-15-9/h4-6,8,10H,7,12H2,1-3H3/t10-/m0/s1
• InChI Key： NOYOJUCVPYPLDD-JTQLQIEISA-N
• SMILES： O=C([C@H](C(C)C)N)N(C)CC1=CC=CO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Topological Polar Surface Area: 59.5

Additional information on (S)-2-Amino-N-furan-2-ylmethyl-3,N-dimethyl-butyramide

Chemical Profile of (S)-2-Amino-N-furan-2-ylmethyl-3,N-dimethyl-butyramide (CAS No. 1307212-60-7)

The compound (S)-2-Amino-N-furan-2-ylmethyl-3,N-dimethyl-butyramide, identified by the CAS registry number 1307212-60-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides, characterized by its amide functional group and a furan substituent. The molecule's structure includes a butyramide backbone, with specific stereochemistry at the second carbon atom, denoted by the (S) configuration. This stereochemistry plays a crucial role in determining the compound's biological activity and pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions, including nucleophilic substitutions and peptide bond formations. Researchers have explored various synthetic pathways to optimize yield and purity, making this compound more accessible for large-scale production. The use of environmentally friendly reagents and catalytic systems has also been reported, aligning with the growing demand for sustainable chemical processes.

In terms of biological activity, (S)-2-Amino-N-furan-2-ylmethyl-3,N-dimethyl-butyramide has shown promising results in preclinical studies as a potential therapeutic agent. Its ability to modulate specific cellular pathways has been investigated in the context of neurodegenerative diseases, inflammation, and cancer. For instance, studies have demonstrated that this compound can inhibit key enzymes involved in oxidative stress pathways, suggesting its potential as an antioxidant agent.

The furan moiety in the molecule contributes significantly to its electronic properties and bioavailability. Furan derivatives are known for their ability to interact with biological systems through π-π stacking and hydrogen bonding interactions. This makes them valuable in drug design for targeting various receptors and enzymes. Recent research has focused on modifying the furan substituent to enhance solubility and improve pharmacokinetic profiles, paving the way for more effective drug delivery systems.

Another area of interest is the stereochemical influence of the (S) configuration on the compound's activity. Stereoisomers often exhibit different biological activities due to their distinct spatial arrangements. In this case, the (S) configuration may enhance binding affinity to specific targets, making it a preferred isomer for therapeutic applications. Advanced computational methods, such as molecular docking and dynamics simulations, have been employed to study these interactions at atomic resolution.

The application of machine learning algorithms has further enhanced our understanding of this compound's properties. By analyzing large datasets of related compounds, researchers can predict its toxicity profiles, metabolic pathways, and potential off-target effects with greater accuracy. These insights are invaluable for accelerating drug development processes while minimizing risks associated with clinical trials.

In conclusion, (S)-2-Amino-N-furan-2-ylmethyl-3,N-dimethyl-butyramide (CAS No. 1307212-60-7) represents a significant advancement in organic chemistry with promising applications in therapeutics. Its unique structure, combined with cutting-edge synthetic methods and computational tools, positions it as a valuable asset in both academic research and industrial development.